Cas no 62572-94-5 (O-Desmethyl Metoprolol)

O-Desmethyl Metoprolol Properties

Names and Identifiers

• O-Desmethyl Metoprolol
• 1-[4-(2-hydroxyethyl)phenoxy]-3-(propan-2-ylamino)propan-2-ol
• 3-[4-(2-Hydroxyethyl)phenoxy]-1-(N-isopropyl)aminopropan-2-ol
• 4-[2-Hydroxy-3-[(1-methylethyl)amino]propoxy]benzeneethanol
• SL 80-0088
• O-Desmethylmetoprolol
• Metoprolo Imp. H (EP)
• SCHEMBL3462992
• C90510
• Q27272183
• AKOS030255796
• METOPROLOL TARTRATE IMPURITY H [EP IMPURITY]
• NS00003556
• 62572-94-5
• DTXSID40978153
• O-Demethylmetoprolol, analytical standard
• CHEMBL3544687
• (+/-)-O-Demethylmetoprolol
• 9977TAV7FG
• desmethylmetoprolol
• (2RS)-1-[4-(2-Hydroxyethyl)phenoxy]-3-[(1-methylethyl)amino]propan-2-ol
• 1-[4-[(2-hydroxyethyl)]phenoxy]-3[(1-methylethyl)amino]-2-propanol
• BETAXOLOL HYDROCHLORIDE IMPURITY B [EP IMPURITY]
• 1-(4-(2-hydroxyethyl)phenoxy)-3-(isopropylamino)propan-2-ol
• UNII-9977TAV7FG
• METOPROLOL SUCCINATE IMPURITY H [EP IMPURITY]
• Benzeneethanol, 4-(2-hydroxy-3-((1-methylethyl)amino)propoxy)-
• H 105/22
• 4-[2-Hydroxy-3-[(1-methylethyl)amino]propoxy]-benzeneethanol;(+/-)-4-[2-Hydroxy-3-(isopropylamino)propoxy]phenylethyl Alcohol
• Ortho-Desmethylmetoprolol
• MPL-dm
• (+/-)-4-(2-HYDROXY-3-(ISOPROPYLAMINO)PROPOXY)PHENYLETHYL ALCOHOL
• 1-[4-(2-Hydroxyethyl)phenoxy]-3-[(propan-2-yl)amino]propan-2-ol
• CUKXSBOAIJILRY-UHFFFAOYSA-N
• O-Demethylmetoprolol
• Metoprolol IMpurity 08;O-Desmethyl Metoprolol
• H105-22
• O-DesmethylMetoprolol
• +Expand

• MDL： MFCD01657298
• InChIKey： CUKXSBOAIJILRY-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H23NO3/c1-11(2)15-9-13(17)10-18-14-5-3-12(4-6-14)7-8-16/h3-6,11,13,15-17H,7-10H2,1-2H3
• SMILES： CC(C)NCC(COC1=CC=C(C=C1)CCO)O

Computed Properties

• Exact Mass: 253.16800
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 253.16779360g/mol
• Heavy Atom Count: 18
• Complexity: 203
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• LogP: 1.35000
• PSA: 61.72000
• Melting Point: 70-720C
• Solubility: Slightly soluble (12 g/l) (25 º C),
• Density: 1.085±0.06 g/cm3 (20 ºC 760 Torr),